Cas no 864754-11-0 (1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]-)

• Product Name: 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]-
• CAS No: 864754-11-0
• MF: C₁₄H₁₈BF₃O₃
• MW: 302.097135066986
• CID: 718684
• PubChem ID: 17749916
• Update Time: 2025-11-06

1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]-
• 4,4,5,5-TETRAMETHYL-2-[2-(2,2,2-TRIFLUORO-ETHOXY)-PHENYL]-[1,3,2]DIOXABOROLANE
• 4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]
• 2-(2,2,2-Trifluoroethoxy)phenylboronic acid pinacol ester
• CIZBVBYBRDMQNP-UHFFFAOYSA-N
• 864754-11-0
• AKOS017558528
• EN300-4325823
• AT32640
• DTXSID40590076
• 4,4,5,5-Tetramethyl-2-(2-(2,2,2-trifluoroethoxy)phenyl)-1,3,2-dioxaborolane
• A1-36798

• Inchi： 1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)10-7-5-6-8-11(10)19-9-14(16,17)18/h5-8H,9H2,1-4H3
• InChI Key： CIZBVBYBRDMQNP-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=CC=1B1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

• Exact Mass: 302.13000
• Monoisotopic Mass: 302.1301091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.92690

Additional information on 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]-

Comprehensive Overview of 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]- (CAS No. 864754-11-0)

The compound 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]- (CAS No. 864754-11-0) is a highly specialized boron-containing heterocycle with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a dioxaborolane core and a trifluoroethoxy-substituted phenyl group, makes it a valuable intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura coupling, which is widely used in drug discovery and material science.

Recent advancements in boron chemistry have highlighted the importance of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane derivatives due to their stability and reactivity. Researchers are increasingly focusing on optimizing synthetic routes for such compounds to improve yield and purity, addressing common challenges like moisture sensitivity and byproduct formation. The trifluoroethoxy moiety in this compound further enhances its utility by introducing electron-withdrawing properties, which can influence reaction kinetics and selectivity.

In the context of green chemistry, CAS No. 864754-11-0 has garnered attention for its potential in catalytic systems that reduce hazardous waste. A trending topic in academic forums revolves around the development of sustainable boron reagents, where this compound’s stability under mild conditions offers advantages over traditional alternatives. Users searching for "eco-friendly boron reagents" or "stable dioxaborolane derivatives" will find this compound particularly relevant.

From a commercial perspective, the demand for high-purity boron intermediates like 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethoxy)phenyl]- is rising, driven by the growth of bioconjugation techniques and PET radiopharmaceuticals. Its role in labeling biomolecules for imaging studies aligns with the increasing interest in "precision medicine tools" and "molecular probes," frequently searched terms in life sciences databases.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹¹B and ¹⁹F NMR) and mass spectrometry, with emphasis on distinguishing its regioisomers. For laboratories handling air-sensitive boronic esters, proper storage under inert atmospheres is recommended to maintain integrity. These practical insights address frequent queries such as "how to handle dioxaborolane compounds" and "NMR analysis of boron derivatives."

Future research directions may explore the integration of CAS No. 864754-11-0 into flow chemistry systems or its use in photoredox catalysis, both trending topics in synthetic methodology. Its compatibility with late-stage functionalization strategies could further expand its adoption in complex molecule construction, answering industry demands for "versatile boron building blocks."